methyl 2-hydroxyhex-5-ynoate
Description
Methyl 2-hydroxyhex-5-ynoate is a chemical compound with the molecular formula C7H10O3 . It is used in laboratory chemicals and for the synthesis of substances .
Molecular Structure Analysis
The molecular structure of methyl 2-hydroxyhex-5-ynoate is described in several studies . For instance, one study synthesized a sodium l-lactate derivative, sodium (S)-2-hydroxypent-4-ynoate (YnLac), as a potential chemical reporter for the detection and profiling of protein lactylation .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 2-hydroxyhex-5-ynoate can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "1-bromo-5-hexyne", "methyl magnesium bromide", "copper(I) iodide", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Conversion of 1-bromo-5-hexyne to 5-hexynoic acid", "1-bromo-5-hexyne is treated with a solution of methyl magnesium bromide in anhydrous ether to form the corresponding Grignard reagent. The Grignard reagent is then reacted with carbon dioxide to form 5-hexynoic acid.", "Step 2: Conversion of 5-hexynoic acid to 5-hexynoic acid methyl ester", "5-hexynoic acid is reacted with methanol in the presence of sulfuric acid to form 5-hexynoic acid methyl ester.", "Step 3: Conversion of 5-hexynoic acid methyl ester to methyl 2-hydroxyhex-5-ynoate", "5-hexynoic acid methyl ester is reacted with copper(I) iodide and sodium hydroxide in water to form the corresponding alkyne. The alkyne is then oxidized with hydrogen peroxide in the presence of acetic acid to form methyl 2-hydroxyhex-5-ynoate. The product is isolated by extraction with sodium chloride solution and drying over anhydrous magnesium sulfate." ] } | |
CAS RN |
1490824-17-3 |
Product Name |
methyl 2-hydroxyhex-5-ynoate |
Molecular Formula |
C7H10O3 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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